Cas no 2138371-18-1 (3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-difluoropropanamide)

• Product Name: 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-difluoropropanamide
• CAS No: 2138371-18-1
• MF: C₉H₁₃F₂N₅O
• MW: 245.229227781296
• CID: 6203898
• PubChem ID: 165474738
• Update Time: 2025-10-21

3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-difluoropropanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-difluoropropanamide
• EN300-1130727
• 2138371-18-1
• 3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-2,2-difluoropropanamide

• Inchi： 1S/C9H13F2N5O/c10-9(11,5-12)8(17)15-7-1-2-14-16(7)6-3-13-4-6/h1-2,6,13H,3-5,12H2,(H,15,17)
• InChI Key： HLNPRSQIRPQIJO-UHFFFAOYSA-N
• SMILES： FC(CN)(C(NC1=CC=NN1C1CNC1)=O)F

Computed Properties

• Exact Mass: 245.10881638g/mol
• Monoisotopic Mass: 245.10881638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 85Ų

Additional information on 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-difluoropropanamide

Introduction to 3-Amino-N-1-(Azetidin-3-Yl)-1H-Pyrazol-5-Yl-2,2-Difluoropropanamide (CAS No. 2138371-18-1)

The compound 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-2,2-difluoropropanamide, identified by the CAS registry number CAS No. 2138371-18, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of amides, characterized by its pyrazole ring system and the presence of fluorine atoms in its structure. The molecule's unique combination of functional groups makes it a subject of interest in drug discovery, material science, and synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the physical and chemical properties of this compound with high accuracy. For instance, studies using quantum mechanical methods have revealed that the pyrazole ring in this molecule plays a crucial role in determining its electronic properties. The presence of the azetidine group further enhances the molecule's stability and reactivity, making it a promising candidate for various chemical transformations.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The synthesis begins with the preparation of the pyrazole derivative, followed by the introduction of the azetidine group through a ring-opening reaction. The final step involves the formation of the amide bond using standard coupling reagents. This method has been optimized in recent studies to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications.

The biological activity of 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-Yl propanamide has been explored in several recent studies. Researchers have found that this compound exhibits potent inhibitory activity against certain enzymes involved in metabolic pathways. This makes it a potential lead compound for drug development targeting metabolic disorders such as diabetes and obesity.

In addition to its biological applications, this compound has shown promise in materials science. Its fluorinated structure contributes to high thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical and thermal properties.

The environmental impact of this compound is another area of active research. Studies have shown that it is biodegradable under specific conditions, reducing its potential to accumulate in the environment. However, further investigations are needed to fully understand its ecological footprint and ensure sustainable production practices.

In conclusion, 3-amino-N-azetidin-pyrazol-difluoro propanamide (CAS No. 2138371) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for future innovations in chemistry and related fields.